Cas no 1233026-11-3 (3-Bromo-4-fluoro-5-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline
• CAS No: 1233026-11-3
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• MDL: MFCD11520114
• CID: 2169828
• PubChem ID: 52982884
• Update Time: 2025-08-05

3-Bromo-4-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-2-fluorobenzotrifluoride
• 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline
• 3-Bromo-4-fluoro-5-trifluoromethyl-phenylamine
• CM11312
• DB-229322
• 1233026-11-3
• SCHEMBL23326604
• SY346150
• 3-Bromo-4-fluoro-5-trifluoromethylphenylamine
• CS-0030502
• AS-67027
• AKOS015888826
• MFCD11520114

• MDL： MFCD11520114
• Inchi： 1S/C7H4BrF4N/c8-5-2-3(13)1-4(6(5)9)7(10,11)12/h1-2H,13H2
• InChI Key： FNWBXSBUORVUQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1F)N

Computed Properties

• Exact Mass: 256.94632g/mol
• Monoisotopic Mass: 256.94632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.9

Additional information on 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline

Comprehensive Overview of 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline (CAS No. 1233026-11-3)

3-Bromo-4-fluoro-5-(trifluoromethyl)aniline (CAS No. 1233026-11-3) is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique bromo, fluoro, and trifluoromethyl substituents, offers exceptional reactivity and versatility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in designing novel bioactive molecules and functional materials.

The structural features of 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline contribute to its distinct electronic and steric properties. The presence of halogen atoms (bromine and fluorine) enhances its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery. Meanwhile, the trifluoromethyl group imparts lipophilicity and metabolic stability, traits highly sought after in the development of pharmaceuticals and agrochemicals. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient, eco-friendly pathways to complex molecules.

In the pharmaceutical sector, 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline is often utilized as a building block for small-molecule inhibitors and biologically active compounds. Its incorporation into drug candidates has shown promise in targeting enzymes and receptors associated with inflammatory diseases, oncology, and central nervous system disorders. The compound's ability to modulate drug-likeness parameters, such as solubility and permeability, makes it a focal point in medicinal chemistry optimization. Recent studies highlight its role in the synthesis of fluorinated analogs, which are increasingly prevalent in FDA-approved drugs due to their enhanced bioavailability and target selectivity.

Beyond pharmaceuticals, 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline finds applications in agrochemical research. The fluoro and trifluoromethyl groups are known to improve the pesticidal and herbicidal activity of compounds, addressing the growing demand for crop protection solutions with reduced environmental impact. This aligns with global initiatives to develop sustainable agriculture practices, where precision chemistry plays a critical role in minimizing ecological footprints while maximizing efficacy.

From a synthetic perspective, the compound's reactivity has been explored in catalyzed transformations and multicomponent reactions, which are key areas of interest in process chemistry. Innovations in flow chemistry and continuous manufacturing have further amplified its utility, enabling scalable and cost-effective production. These advancements resonate with the industry's shift toward Industry 4.0 and digitalization, where data-driven approaches optimize synthetic routes and reduce waste.

In material science, 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline serves as a precursor for functional polymers and advanced coatings. Its incorporation into polymeric matrices enhances properties such as thermal stability, chemical resistance, and optical clarity, meeting the demands of high-performance applications in electronics and aerospace. The compound's role in organic electronics, particularly in the development of semiconducting materials, underscores its relevance in emerging technologies like flexible displays and wearable devices.

As the scientific community continues to explore the potential of 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline, its significance in interdisciplinary research becomes increasingly evident. Whether in drug discovery, agrochemical innovation, or material engineering, this compound exemplifies the synergy between structural design and functional application. Its adaptability to diverse synthetic strategies positions it as a cornerstone in the pursuit of next-generation chemical solutions.